Cas no 2460672-28-8 ((methyl-13C-d3)boronic acid)
(methyl-13C-d3)boronic acid structure
Product Name:(methyl-13C-d3)boronic acid
CAS No:2460672-28-8
MF:CH5BO2
MW:63.8713405132294
CID:6831318
PubChem ID:172400132
Update Time:2025-02-28
(methyl-13C-d3)boronic acid Chemical and Physical Properties
Names and Identifiers
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- CS-19068
- (methyl-13C-d3)boronic acid
- 2460672-28-8
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- Inchi： 1S/CH5BO2/c1-2(3)4/h3-4H,1H3/i1+1D3
- InChI Key： KTMKRRPZPWUYKK-KQORAOOSSA-N
- SMILES： OB([13C]([2H])([2H])[2H])O
Computed Properties
- Exact Mass: 64.0604446Da
- Monoisotopic Mass: 64.0604446Da
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 13.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
(methyl-13C-d3)boronic acid Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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